Cas no 1629414-74-9 (tert-butyl N-(cyanomethyl)-N-(4-methoxyphenyl)carbamate)

• Product Name: tert-butyl N-(cyanomethyl)-N-(4-methoxyphenyl)carbamate
• CAS No: 1629414-74-9
• MF: C₁₄H₁₈N₂O₃
• MW: 262.304323673248
• CID: 5638252
• PubChem ID: 165909867
• Update Time: 2025-10-15

tert-butyl N-(cyanomethyl)-N-(4-methoxyphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28281248
• tert-butyl N-(cyanomethyl)-N-(4-methoxyphenyl)carbamate
• 1629414-74-9

• Inchi： 1S/C14H18N2O3/c1-14(2,3)19-13(17)16(10-9-15)11-5-7-12(18-4)8-6-11/h5-8H,10H2,1-4H3
• InChI Key： JKYNSHZCAFFSDM-UHFFFAOYSA-N
• SMILES： O(C(N(CC#N)C1C=CC(=CC=1)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 262.13174244g/mol
• Monoisotopic Mass: 262.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 62.6Ų

Additional information on tert-butyl N-(cyanomethyl)-N-(4-methoxyphenyl)carbamate

Research Brief on tert-Butyl N-(Cyanomethyl)-N-(4-Methoxyphenyl)Carbamate (CAS: 1629414-74-9): Recent Advances and Applications

The compound tert-butyl N-(cyanomethyl)-N-(4-methoxyphenyl)carbamate (CAS: 1629414-74-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This carbamate derivative, characterized by its unique structural features, has shown promising potential in various applications, including medicinal chemistry, drug discovery, and organic synthesis. Recent studies have explored its utility as a versatile intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and inflammatory disorders.

One of the key areas of interest is the role of tert-butyl N-(cyanomethyl)-N-(4-methoxyphenyl)carbamate in the development of novel protease inhibitors. Proteases play a critical role in numerous physiological and pathological processes, making them attractive targets for therapeutic intervention. Researchers have demonstrated that this compound can serve as a scaffold for designing potent and selective inhibitors of enzymes such as cathepsins and caspases, which are implicated in diseases like cancer and neurodegenerative disorders. The presence of the cyanomethyl and methoxyphenyl moieties enhances the compound's binding affinity and selectivity, as evidenced by recent in vitro and in silico studies.

In addition to its applications in drug discovery, tert-butyl N-(cyanomethyl)-N-(4-methoxyphenyl)carbamate has been investigated for its potential in organic synthesis. Its stability and reactivity make it a valuable building block for constructing complex molecular architectures. Recent publications highlight its use in multicomponent reactions, where it facilitates the efficient synthesis of heterocyclic compounds with potential pharmacological activities. For instance, it has been employed in the preparation of quinazoline and pyrimidine derivatives, which are known for their antimicrobial and anticancer properties.

Another noteworthy development is the exploration of this compound's role in chemical biology. Researchers have utilized it as a probe to study enzyme-substrate interactions and to elucidate mechanisms of action in biological systems. Its ability to form stable covalent adducts with active-site residues of target enzymes has provided valuable insights into enzyme kinetics and inhibition. These findings have implications for the design of next-generation therapeutics with improved efficacy and reduced side effects.

Despite these advancements, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of derivatives based on tert-butyl N-(cyanomethyl)-N-(4-methoxyphenyl)carbamate. Recent studies have focused on structural modifications to enhance bioavailability and reduce toxicity. For example, introducing hydrophilic groups or altering the carbamate moiety has shown promise in improving metabolic stability and tissue distribution. These efforts are critical for translating preclinical findings into clinically viable candidates.

In conclusion, tert-butyl N-(cyanomethyl)-N-(4-methoxyphenyl)carbamate (CAS: 1629414-74-9) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications span drug discovery, organic synthesis, and chemical biology, with recent studies underscoring its potential as a scaffold for therapeutic agents and a tool for mechanistic investigations. Continued research into its derivatives and their biological activities is expected to yield further breakthroughs in the coming years.